Cas no 2411177-89-2 (Rac-(5r,7s)-5,7-dimethyl-4-(2-phenylethenesulfonyl)-4h,5h,6h,7h-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: Rac-(5r,7s)-5,7-dimethyl-4-(2-phenylethenesulfonyl)-4h,5h,6h,7h-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 2411177-89-2
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 6063260
• PubChem ID: 132284668
• Update Time: 2025-06-03

Rac-(5r,7s)-5,7-dimethyl-4-(2-phenylethenesulfonyl)-4h,5h,6h,7h-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• (5R,7S)-5,7-Dimethyl-4-[(E)-2-phenylethenyl]sulfonyl-6,7-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrimidine
• EN300-26616124
• rac-(5r,7s)-5,7-dimethyl-4-(2-phenylethenesulfonyl)-4h,5h,6h,7h-[1,2,4]triazolo[1,5-a]pyrimidine
• AKOS034818414
• Z2732601930
• 2411177-89-2
• Rac-(5r,7s)-5,7-dimethyl-4-(2-phenylethenesulfonyl)-4h,5h,6h,7h-[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C15H18N4O2S/c1-12-10-13(2)19(15-16-11-17-18(12)15)22(20,21)9-8-14-6-4-3-5-7-14/h3-9,11-13H,10H2,1-2H3/b9-8+/t12-,13+/m0/s1
• InChI Key： BTVDJVFDAREMOS-AYSSICMYSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1C2=NC=NN2[C@@H](C)C[C@H]1C)(=O)=O

Computed Properties

• Exact Mass: 318.11504700g/mol
• Monoisotopic Mass: 318.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.5Ų

Additional information on Rac-(5r,7s)-5,7-dimethyl-4-(2-phenylethenesulfonyl)-4h,5h,6h,7h-[1,2,4]triazolo[1,5-a]pyrimidine

Comprehensive Analysis of Rac-(5r,7s)-5,7-dimethyl-4-(2-phenylethenesulfonyl)-4h,5h,6h,7h-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 2411177-89-2)

The compound Rac-(5r,7s)-5,7-dimethyl-4-(2-phenylethenesulfonyl)-4h,5h,6h,7h-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 2411177-89-2) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the [1,2,4]triazolo[1,5-a]pyrimidine core and the 2-phenylethenesulfonyl moiety, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific biological pathways.

In recent years, the demand for novel triazolo-pyrimidine derivatives has surged due to their diverse pharmacological properties. The Rac-(5r,7s) stereoisomer of this compound is especially noteworthy for its chiral centers, which can influence its binding affinity and selectivity. This aligns with the growing trend in precision medicine, where enantiomerically pure compounds are increasingly sought after for their optimized therapeutic profiles. The inclusion of the sulfonyl group further enhances its potential as a scaffold for designing inhibitors of protein-protein interactions, a hot topic in current drug development.

From a synthetic chemistry perspective, the preparation of CAS No. 2411177-89-2 involves sophisticated multi-step reactions, often requiring palladium-catalyzed cross-coupling and sulfonylation techniques. These methods are frequently discussed in academic forums and industry conferences, reflecting the compound's relevance in modern organic synthesis. Additionally, its 4H,5H,6H,7H-tetrahydro configuration contributes to its stability, making it suitable for further derivatization and formulation studies.

The pharmacological potential of Rac-(5r,7s)-5,7-dimethyl-4-(2-phenylethenesulfonyl)-4h,5h,6h,7h-[1,2,4]triazolo[1,5-a]pyrimidine extends to its possible applications in neurodegenerative diseases and inflammatory disorders. Recent studies have highlighted the role of triazolo-pyrimidines in modulating adenosine receptors, which are critical in conditions like Parkinson's disease and chronic pain. This connection to high-impact research areas ensures that the compound remains a subject of active investigation.

Another key aspect of CAS No. 2411177-89-2 is its compatibility with green chemistry principles. Researchers are exploring solvent-free and catalytic methods to synthesize this compound, addressing the increasing demand for sustainable pharmaceutical production. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, a topic frequently searched by professionals in the field.

In summary, Rac-(5r,7s)-5,7-dimethyl-4-(2-phenylethenesulfonyl)-4h,5h,6h,7h-[1,2,4]triazolo[1,5-a]pyrimidine represents a versatile and scientifically valuable molecule. Its structural complexity, combined with its potential therapeutic applications, positions it at the forefront of contemporary medicinal chemistry. As research continues to uncover its full capabilities, this compound is likely to play a pivotal role in the development of next-generation therapeutics.